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Introduction

Phosphorylation Targeting Chimeras (PhosTACs) are revolutionary bifunctional molecules

designed for the targeted dephosphorylation of proteins within a cellular context. Unlike

traditional kinase inhibitors that block phosphorylation, PhosTACs actively remove phosphate

groups from proteins, thereby modulating their activity, stability, and localization. This

technology offers a novel approach to manipulate cellular signaling pathways with high

specificity.[1][2]

PhosTAC5 is a specific PhosTAC molecule that has been demonstrated to induce the

dephosphorylation of Programmed Cell Death Protein 4 (PDCD4) and Forkhead Box O3a

(FOXO3a) by recruiting the serine/threonine phosphatase PP2A.[3][4] This document provides

detailed application notes and protocols for the use of PhosTAC5 in cell culture experiments.

Mechanism of Action
PhosTACs operate on an "event-driven model," similar to PROTACs. A single PhosTAC

molecule can catalytically induce the dephosphorylation of multiple target protein molecules.[2]

PhosTAC5 is designed to form a ternary complex between the target phosphoprotein and a

phosphatase. Specifically, PhosTAC5 facilitates the recruitment of the PP2A holoenzyme's
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scaffolding subunit (PP2A Aα) to PDCD4 and FOXO3a, leading to their dephosphorylation by

the associated catalytic subunit.

Quantitative Data Summary
The following table summarizes the quantitative data for a closely related PhosTAC

(PhosTAC7), which is expected to have similar performance to PhosTAC5 in inducing

dephosphorylation of PDCD4.

Parameter
Target
Protein

Value
Incubation
Time

Cell Line Reference

DePhos50
PDCD4

(Serine 67)
10 µM 12 hours HeLa

DePhosMax

PDCD4

(Serine 67 &

457)

~90% ~16 hours HeLa

DePhos50: The concentration of PhosTAC required to induce 50% dephosphorylation of the

target protein. DePhosMax: The maximum observed dephosphorylation of the target protein.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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